Cas no 307928-05-8 (1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester)

• Product Name: 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester
• CAS No: 307928-05-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1444424
• Update Time: 2024-08-23

1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester

• Inchi： 1S/C9H11NO4/c1-6(2)14-9(13)5-10-7(11)3-4-8(10)12/h3-4,6H,5H2,1-2H3
• InChI Key： KHTIDGIWILVIHI-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)C)=O)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 197.06883

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 70 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
• Boiling Point: 304.7±25.0 °C(Predicted)
• PSA: 63.68
• pka: -2.54±0.20(Predicted)